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Compound of Interest

Compound Name: Trimethyltin hydroxide

Cat. No.: B043995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper storage, handling, and safety

precautions for Trimethyltin hydroxide ((CH₃)₃SnOH). Due to its severe toxicity, stringent

adherence to these protocols is crucial to ensure personnel safety and prevent environmental

contamination. This document also summarizes key physicochemical properties and delves

into the known cellular signaling pathways affected by this organotin compound.

Physicochemical and Toxicological Properties
Trimethyltin hydroxide is a white crystalline solid with a pungent odor, characterized by its

high toxicity.[1][2] It is soluble in water and chloroform, and slightly soluble in methanol.[3][4][5]

A summary of its key properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b043995?utm_src=pdf-interest
https://www.benchchem.com/product/b043995?utm_src=pdf-body
https://www.benchchem.com/product/b043995?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/14700529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8468241/
https://m.chemicalbook.com/ProductChemicalPropertiesCB4440435_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4440435.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4440435.htm?N=Russia
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Appearance White crystalline solid/powder [2]

Odor Pungent [6]

Molecular Formula C₃H₁₀OSn [3][4]

Molecular Weight 180.82 g/mol [3][4]

Melting Point 114-119 °C [6][7][8][9]

Boiling Point 80 °C (sublimes) [3][4][10][8]

Solubility

Water: Soluble, Chloroform:

Soluble, Methanol: Slightly

Soluble

[3][4][5]

pKa 6.36 ± 0.70 (Predicted) [3][4][5][10]

Vapor Pressure No data available [6][7]

Toxicological Summary: Trimethyltin hydroxide is classified as extremely hazardous. It is fatal

if swallowed, inhaled, or in contact with skin.[9] It is a potent neurotoxin that can cause

irreversible damage to the central nervous system.[11][12] Furthermore, it is very toxic to

aquatic life with long-lasting effects.[6]

Storage and Handling Protocols
Due to its hazardous nature, all work with Trimethyltin hydroxide must be conducted within a

certified chemical fume hood.[13]

Storage
Container: Keep the compound in a tightly sealed, properly labeled container.[13]

Environment: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents and halogens.[7] The recommended storage temperature is

between 10°C and 25°C.
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Inert Atmosphere: As Trimethyltin hydroxide is sensitive to air and moisture, it should be

stored under a dry, inert atmosphere, such as nitrogen.[14]

Security: Store in a locked cabinet or an area with restricted access.[15]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Trimethyltin hydroxide.

Operation
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(weighing,

solution

preparation)

Tightly fitting

safety goggles

with side-shields

Chemical-

impermeable

gloves (e.g.,

nitrile, neoprene)

Laboratory coat,

long pants, and

closed-toe shoes

NIOSH-approved

respirator is

required when

vapors or

aerosols may be

generated

Spill Cleanup

Chemical splash

goggles and a

face shield

Heavy-duty,

chemical-

resistant gloves

Chemical-

resistant suit or

apron over a lab

coat

Self-contained

breathing

apparatus

(SCBA) for large

spills

Waste Disposal
Safety goggles

with side-shields

Chemical-

impermeable

gloves

Laboratory coat

Not generally

required if

handling closed

containers

Experimental Protocols
Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered. Place

all necessary equipment, including a calibrated analytical balance, weighing paper, spatulas,

and waste containers, inside the fume hood.

Inert Environment: If the compound is particularly sensitive, consider using a glove box with

an inert atmosphere for weighing and transfer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b043995?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA71166&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://stacks.cdc.gov/view/cdc/19379/cdc_19379_DS1.pdf
https://www.benchchem.com/product/b043995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Carefully weigh the desired amount of Trimethyltin hydroxide on weighing

paper. Avoid creating dust. Use a dedicated, clearly labeled spatula.

Transfer: Gently transfer the weighed solid to the reaction vessel.

Cleaning: Immediately after use, decontaminate the spatula and any other utensils by rinsing

them with a suitable solvent (e.g., ethanol) into a designated organotin waste container.

Wipe down the balance and surrounding area within the fume hood with a damp cloth, which

should then be disposed of as hazardous waste.

Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the pre-

weighed Trimethyltin hydroxide.

Dissolution: If necessary, gently swirl or stir the mixture to facilitate dissolution. Sonication

can be used for sparingly soluble solvents.[3][4][5]

Storage of Solution: If the solution is to be stored, ensure the container is tightly sealed,

properly labeled with the compound name, concentration, solvent, and date, and stored

according to the guidelines in Section 2.1.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes and remove all contaminated clothing. Seek immediate medical

attention.[15]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[16]

Inhalation: Move the individual to fresh air at once. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For large
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spills, contact your institution's environmental health and safety department immediately.[16]

Waste Disposal
All waste containing Trimethyltin hydroxide is considered hazardous and must be disposed of

according to institutional and regulatory guidelines.[15][17]

Decontamination of Glassware
Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) to

remove the bulk of the organotin residue. Collect this rinse as hazardous waste.

Oxidative Treatment: Immerse the rinsed glassware in a 10% aqueous solution of hydrogen

peroxide or a commercial bleach solution for at least 24 hours.[18] This will oxidize the

organotin compounds to less toxic inorganic tin compounds.

Final Cleaning: After the oxidative soak, remove the glassware, rinse thoroughly with

deionized water, and then wash with standard laboratory detergent. The decontamination

bath should be disposed of as hazardous waste.[17]

Disposal of Solid and Liquid Waste
Segregation: Collect all Trimethyltin hydroxide waste, including contaminated PPE and

cleaning materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

[17] Do not mix with other chemical waste streams.

Neutralization of Liquid Waste: For liquid waste, a neutralization process can be employed to

reduce toxicity prior to disposal. In a chemical fume hood, slowly add an oxidizing agent,

such as commercial bleach, to the liquid waste while stirring. Monitor for any exothermic

reaction. Allow the mixture to react for several hours to ensure complete oxidation.[17]

Final Disposal: The treated waste, now containing less toxic inorganic tin compounds, should

still be disposed of as hazardous waste.[17]

Cellular Signaling Pathways
Trimethyltin (TMT), the active component of Trimethyltin hydroxide, is a potent neurotoxin

known to induce neuronal apoptosis and neuroinflammation.[1][19][20]
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MAPK and NF-κB Signaling Pathway in
Neuroinflammation
TMT exposure in microglial cells triggers the production of reactive oxygen species (ROS),

which in turn activates the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa

B (NF-κB) signaling pathways. This leads to the release of pro-inflammatory cytokines and

ultimately contributes to neuronal cell death.
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Caption: TMT-induced neuroinflammatory signaling cascade.

Apoptotic Pathway in Neuronal Cells
TMT induces apoptosis in neuronal cells through a pathway involving oxidative stress, the

upregulation of pro-apoptotic proteins like Bax, and the activation of caspases.[1][2][19][21]
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Caption: TMT-induced apoptotic pathway in neuronal cells.

Potential Involvement of Protein Kinase C (PKC)
While direct studies on Trimethyltin hydroxide's effect on Protein Kinase C (PKC) are limited,

other organotins and heavy metals are known to modulate PKC activity.[22][23][24][25] It is

plausible that TMT could also affect PKC signaling, which is involved in a wide range of cellular

processes. Further research is needed to elucidate the specific interactions.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for using Trimethyltin
hydroxide.

Preparation
(Fume Hood Setup, PPE)

Weighing & Transfer

Solution Preparation

Experiment/Reaction

Quenching/Workup

Waste Segregation Decontamination
(Glassware, Surfaces)

Final Waste Disposal

Click to download full resolution via product page

Caption: General experimental workflow for Trimethyltin hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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